Cas no 1806165-53-6 (2-(Chloromethyl)-3-iodo-4-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-3-iodo-4-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1806165-53-6
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4814679
• Update Time: 2025-06-08

2-(Chloromethyl)-3-iodo-4-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-iodo-4-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO2/c1-15-5-2-6(16-8(10,11)12)14-4(3-9)7(5)13/h2H,3H2,1H3
• InChI Key： YHSIVHDUIASNRV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(N=C1CCl)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 2-(Chloromethyl)-3-iodo-4-methoxy-6-(trifluoromethoxy)pyridine

Recent Advances in the Application of 2-(Chloromethyl)-3-iodo-4-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1806165-53-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)-3-iodo-4-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1806165-53-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic compound, characterized by the presence of multiple functional groups including chloro, iodo, methoxy, and trifluoromethoxy substituents, serves as a valuable intermediate in the synthesis of complex molecules with potential biological activities. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of research involving this compound is its role as a building block in the synthesis of pyridine-based pharmacophores. The presence of reactive sites such as the chloromethyl and iodo groups allows for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors, where it was used to introduce a trifluoromethoxy group—a moiety known to enhance metabolic stability and binding affinity in drug candidates.

In addition to its synthetic applications, 2-(Chloromethyl)-3-iodo-4-methoxy-6-(trifluoromethoxy)pyridine has been investigated for its potential as a direct bioactive molecule. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a recent preprint article highlighted its interaction with cyclooxygenase-2 (COX-2), suggesting a possible role in the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles.

The compound's physicochemical properties, including its lipophilicity and electronic effects conferred by the trifluoromethoxy group, have also been the subject of computational and experimental studies. Density functional theory (DFT) calculations have provided insights into its conformational preferences and reactivity patterns, which are crucial for rational drug design. Furthermore, its stability under various conditions has been evaluated to assess its suitability for large-scale pharmaceutical production.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 2-(Chloromethyl)-3-iodo-4-methoxy-6-(trifluoromethoxy)pyridine to improve yield and purity. Recent advancements in flow chemistry and catalytic methods offer potential solutions to these issues, as reported in a 2024 ACS Catalysis paper. The integration of green chemistry principles in its synthesis is also an active area of research, aiming to reduce the environmental impact of its production while maintaining cost-effectiveness.

Looking ahead, the versatility of this pyridine derivative positions it as a key player in the discovery of new chemical entities for therapeutic applications. Ongoing research is exploring its incorporation into more complex scaffolds, such as macrocycles and bifunctional molecules, to target previously undruggable biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates in the coming years.